Cas no 15724-27-3 (2(3H)-Benzothiazolone,7-hydroxy-)

• Product Name: 2(3H)-Benzothiazolone,7-hydroxy-
• CAS No: 15724-27-3
• MF: C₇H₅NO₂S
• MW: 167.185100317001
• CID: 121142
• PubChem ID: 45077714
• Update Time: 2025-04-23

2(3H)-Benzothiazolone,7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,7-hydroxy-
• 2-Benzothiazolinone,7-hydroxy-(8CI)
• Benzo[d]thiazole-2,7-diol
• 7-hydroxybenzo[d]thiazol-2(3H)-one
• 15724-27-3

• Inchi： 1S/C7H5NO2S/c9-5-3-1-2-4-6(5)11-7(10)8-4/h1-3,9H,(H,8,10)
• InChI Key： VVRHFGFHNQGAPP-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=C(C1=2)O)=O

Computed Properties

• Exact Mass: 165.99632
• Monoisotopic Mass: 167.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2(3H)-Benzothiazolone,7-hydroxy-

Comprehensive Overview of 2(3H)-Benzothiazolone,7-hydroxy- (CAS No. 15724-27-3): Properties, Applications, and Market Insights

2(3H)-Benzothiazolone,7-hydroxy- (CAS No. 15724-27-3) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as 7-hydroxy-2(3H)-benzothiazolone, belongs to the benzothiazolone family, which is renowned for its diverse chemical properties and utility in multiple sectors. The increasing interest in this compound is driven by its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science.

The molecular structure of 2(3H)-Benzothiazolone,7-hydroxy- includes a benzothiazole core with a hydroxyl group at the 7-position, which enhances its reactivity and solubility in polar solvents. This structural attribute makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are particularly interested in its role as a precursor for developing more complex molecules, especially in the field of drug discovery and biomedical research. The compound’s ability to participate in various chemical reactions, such as condensation and substitution, further broadens its applicability.

One of the most notable applications of 7-hydroxy-2(3H)-benzothiazolone is in the pharmaceutical industry, where it serves as a key building block for synthesizing bioactive molecules. Recent studies have explored its potential in developing antioxidant and anti-inflammatory agents, aligning with the growing demand for novel therapeutic solutions. The compound’s hydroxyl group contributes to its ability to scavenge free radicals, making it a candidate for research in neuroprotective and anti-aging formulations. These properties are particularly relevant in today’s health-conscious market, where consumers are increasingly seeking natural and synthetic compounds with proven health benefits.

In addition to its pharmaceutical applications, 2(3H)-Benzothiazolone,7-hydroxy- finds use in the agrochemical sector. Its derivatives are being investigated for their potential as pesticides and herbicides, offering environmentally friendly alternatives to traditional agrochemicals. The push for sustainable agriculture has amplified the demand for such compounds, as they often exhibit lower toxicity profiles and higher biodegradability. This aligns with global trends toward green chemistry and eco-friendly solutions, which are dominating discussions in both academic and industrial circles.

The material science field also benefits from the unique properties of 7-hydroxy-2(3H)-benzothiazolone. Researchers are exploring its incorporation into polymers and coatings to enhance durability and functionality. For instance, its ability to act as a UV absorber makes it a valuable additive in protective coatings for automotive and construction materials. This application is particularly timely, given the increasing focus on sustainable materials and long-lasting products in the manufacturing sector.

From a market perspective, the demand for 2(3H)-Benzothiazolone,7-hydroxy- is expected to grow steadily, driven by its versatile applications and the expanding research into its derivatives. The compound’s availability in high purity forms has made it a staple in laboratories and production facilities worldwide. Suppliers and manufacturers are continuously optimizing synthesis routes to improve yield and reduce costs, ensuring its accessibility for various end-users. This trend is reflected in the increasing number of patents and publications related to its applications, highlighting its significance in modern chemistry.

For those seeking detailed technical data, 7-hydroxy-2(3H)-benzothiazolone is characterized by its melting point, solubility, and spectral properties, which are critical for quality control and application-specific formulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These specifications are essential for researchers and industries that rely on consistent and reliable chemical performance.

In conclusion, 2(3H)-Benzothiazolone,7-hydroxy- (CAS No. 15724-27-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique chemical properties, combined with the growing emphasis on sustainability and innovation, position it as a valuable asset in contemporary research and industrial processes. As scientific advancements continue to uncover new uses for this compound, its relevance in the global market is poised to expand further, making it a subject of ongoing interest and investment.